Cas no 2138035-92-2 (2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138035-92-2
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 6249330
• PubChem ID: 165875024
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2138035-92-2
• EN300-1141004
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C15H23N3O4/c1-14(2,3)22-13(21)17-15(4,12(19)20)9-18-8-11(7-16-18)10-5-6-10/h7-8,10H,5-6,9H2,1-4H3,(H,17,21)(H,19,20)
• InChI Key： OITHLBKCHBTPKY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=C(C=N1)C1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS No. 2138035-92-2)

The compound 2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS No. 2138035-92-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl-substituted pyrazole ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in inflammation and oncology targets.

In recent years, the demand for heterocyclic compounds like 4-cyclopropyl-1H-pyrazole derivatives has surged, driven by their applications in kinase inhibition and GPCR targeting. The Boc-protected amino acid moiety in this molecule enhances its stability, making it suitable for peptide synthesis and prodrug design. This aligns with the growing trend of fragment-based drug discovery (FBDD), where small molecular fragments are optimized for high-affinity binding.

From a synthetic chemistry perspective, the 2-methylpropanoic acid backbone offers versatility for further functionalization. The cyclopropyl group introduces steric constraints that can improve metabolic stability—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These properties address common search queries such as "how to improve drug half-life" or "strategies for metabolic stabilization in lead optimization."

The compound’s CAS No. 2138035-92-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Its structural features resonate with current industry focus areas, including covalent inhibitors and allosteric modulators. Notably, the pyrazole ring is a hotspot in AI-driven drug design, as machine learning models prioritize scaffolds with balanced lipophilicity and polarity.

Environmental and regulatory considerations are also pivotal. The compound’s non-hazardous profile (as per available data) makes it attractive for sustainable green chemistry workflows. This answers frequent queries like "safe alternatives for toxic intermediates" or "eco-friendly peptide coupling reagents." Moreover, its compatibility with flow chemistry setups aligns with the shift toward continuous manufacturing in Pharma 4.0.

In summary, 2-{(tert-butoxy)carbonylamino}-3-(4-cyclopropyl-1H-pyrazol-1-yl)-2-methylpropanoic acid exemplifies innovation at the intersection of structure-activity relationships (SAR) and process chemistry. Its multifaceted applications—from bioconjugation to small-molecule probes—ensure its prominence in both academic and industrial research, addressing trending topics like "targeted protein degradation" and "next-gen PROTACs."